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Compound of Interest

Compound Name: tert-Butylchlorodiphenylsilane

Cat. No.: B126151

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
tert-Butylchlorodiphenylsilane (TBDPSCI), a common silylating agent in organic synthesis.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance.

Immediate Safety and Hazard Information

tert-Butylchlorodiphenylsilane is classified as a hazardous chemical that poses significant
risks upon improper handling. It is a corrosive material that can cause severe skin burns and
eye damage, and may also lead to respiratory irritation.[1] A critical hazard is its violent reaction
with water or moist air, which liberates toxic hydrogen chloride gas.[1][2][3]

Quantitative Data Summary

The following table summarizes key quantitative safety and physical property data for tert-
Butylchlorodiphenylsilane.
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Parameter Value Source
CAS Number 58479-61-1 [L1[2][4][516]07118]
Molecular Formula C16H19CISi [21[6]1[71[8]
Molecular Weight 274.86 g/mol [21[6]1[71[9]
Hazard Class 8 (Corrosive) [1][10]
Packing Group I [1][10]

UN Number UN2987 [1]

Flash Point >110 °C (>230 °F) [4][9]
Density 1.057 g/mL at 25 °C [4][9][10][11]
Boiling Point 90 °C at 0.01 mmHg [419110q[11]
NFPA Rating H:3,F 1R 1 [2]

HMIS Rating H:3,F:1,P:1 2]

Experimental Protocols: Disposal Procedure

The proper disposal of tert-Butylchlorodiphenylsilane must be handled by a licensed

professional waste disposal service.[2] The following steps provide a general guideline for

laboratory personnel in preparation for disposal. Always consult your institution's specific safety

protocols and local regulations.

Step 1: Personal Protective Equipment (PPE) Before handling the chemical, ensure you are

wearing appropriate PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

o Eye Protection: Safety goggles and a face shield.[1]

» Clothing: A lab coat and closed-toe shoes. For larger quantities or spills, disposable coveralls

may be necessary.[2]
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o Respiratory Protection: Use only in a chemical fume hood.[1][2] If a fume hood is not
available, a self-contained breathing apparatus may be required.[2]

Step 2: Waste Collection

o Container: Use a designated, properly labeled, and sealable waste container. The container
must be dry and compatible with corrosive materials.[12]

 Inert Atmosphere: If possible, store the waste container under an inert atmosphere (e.g.,
nitrogen or argon) to prevent reaction with moisture.[1][2]

o Labeling: Clearly label the waste container as "Hazardous Waste: tert-
Butylchlorodiphenylsilane" and include the relevant hazard symbols (corrosive).

Step 3: Storage Pending Disposal

» Store the sealed waste container in a cool, dry, and well-ventilated area designated for
corrosive and hazardous materials.[1][2]

o Keep the container away from water, moisture, and incompatible materials such as strong
oxidizing agents.[1]

Step 4: Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup
and disposal by a licensed professional waste disposal service.[2]

» Provide the EHS office with a complete and accurate description of the waste. Chemical
waste generators are responsible for correctly classifying the hazardous waste according to
local, regional, and national regulations.[1]

Spill Response: In the event of a spill, dike and contain the spill with an inert absorbent material
such as sand, vermiculite, or diatomite.[2] Do not use water. Transfer the absorbed material to
a sealed container for disposal. Ventilate the area and wash the spill site after material pickup
is complete.[2]

Disposal Workflow Diagram
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tert-Butylchlorodiphenylsilane Disposal Workflow
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Caption: Disposal workflow for tert-Butylchlorodiphenylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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